2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide

• Molecular Formula: C19H15FN2O4S
• Molecular Weight: 386.4 g/mol
• IUPAC Name: 2-[2-[(E)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetamide
• InChI: InChI=1S/C19H15FN2O4S/c20-14-7-5-12(6-8-14)10-22-18(24)16(27-19(22)25)9-13-3-1-2-4-15(13)26-11-17(21)23/h1-9H,10-11H2,(H2,21,23)/b16-9+
• InChI Key: IKOOASPYBRNZJR-CXUHLZMHSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC(=O)N
• SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F)OCC(=O)N

Description

2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide, also known as FFA4 agonist, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist exerts its effects by binding to and activating the 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide receptor, which is expressed in various tissues, including adipose tissue, pancreas, and immune cells. Activation of the 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide receptor leads to the activation of various signaling pathways, including G protein-coupled receptor signaling, which results in the regulation of glucose and lipid metabolism, inflammation, and energy expenditure.
Biochemical and Physiological Effects:
2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist has been shown to have several biochemical and physiological effects, including improved glucose homeostasis, increased insulin sensitivity, reduced inflammation, and regulation of lipid metabolism and energy expenditure. The compound has also been shown to have anti-inflammatory effects in various tissues, including adipose tissue and liver.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist in lab experiments is its selectivity for the 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide receptor, which allows for specific targeting of this receptor. However, one of the limitations is the lack of long-term safety data, which may limit its use in clinical settings.

Future Directions

There are several future directions for the study of 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist, including the development of more potent and selective agonists, the investigation of its role in regulating other physiological processes, and the evaluation of its safety and efficacy in clinical settings. The development of 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist-based therapies has the potential to provide new treatment options for various diseases, including diabetes, obesity, and inflammation.
Conclusion:
In conclusion, 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound has been shown to have several biochemical and physiological effects, including improved glucose homeostasis, increased insulin sensitivity, and reduced inflammation. While there are limitations to its use in lab experiments, the development of 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist-based therapies has the potential to provide new treatment options for various diseases.

Synthesis Methods

The synthesis of 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist involves the reaction of 4-fluorobenzylamine with 2-((2-(2-chloroethoxy)phenoxy)acetic acid) to form the intermediate compound, which is then reacted with 2,4-thiazolidinedione to produce the final product. The synthesis method has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, obesity, and inflammation. The compound has been shown to improve glucose homeostasis, increase insulin sensitivity, and reduce inflammation in animal models. 2-(2-{[3-(4-Fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetamide agonist has also been investigated for its role in regulating lipid metabolism and energy expenditure.